Cas no 317833-49-1 (4-(2,6-Difluorobenzoyl)-3-methyl-3,4-dihydro-2(1H)-quinoxalinone)

• Product Name: 4-(2,6-Difluorobenzoyl)-3-methyl-3,4-dihydro-2(1H)-quinoxalinone
• CAS No: 317833-49-1
• MF: C₁₆H₁₂F₂N₂O₂
• MW: 302.275490760803
• MDL: MFCD00231388
• CID: 5025248
• Update Time: 2025-07-22

4-(2,6-Difluorobenzoyl)-3-methyl-3,4-dihydro-2(1H)-quinoxalinone Chemical and Physical Properties

Names and Identifiers

• 4-(2,6-difluorobenzoyl)-3-methyl-3,4-dihydro-2(1H)-quinoxalinone
• 4-(2,6-difluorobenzoyl)-3-methyl-1,2,3,4-tetrahydroquinoxalin-2-one
• Oprea1_829234
• MLS001166291
• HMS2874J20
• SMR000549613
• 4-(2,6-Difluorobenzoyl)-3-methyl-3,4-dihydro-2(1H)-quinoxalinone

• MDL： MFCD00231388
• Inchi： 1S/C16H12F2N2O2/c1-9-15(21)19-12-7-2-3-8-13(12)20(9)16(22)14-10(17)5-4-6-11(14)18/h2-9H,1H3,(H,19,21)
• InChI Key： RPJOHIMQXVEAAD-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C(N1C2C=CC=CC=2NC(C1C)=O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 449
• XLogP3: 2.5
• Topological Polar Surface Area: 49.4

Additional information on 4-(2,6-Difluorobenzoyl)-3-methyl-3,4-dihydro-2(1H)-quinoxalinone

Comprehensive Overview of 4-(2,6-Difluorobenzoyl)-3-methyl-3,4-dihydro-2(1H)-quinoxalinone (CAS No. 317833-49-1)

4-(2,6-Difluorobenzoyl)-3-methyl-3,4-dihydro-2(1H)-quinoxalinone (CAS No. 317833-49-1) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique quinoxalinone core and difluorobenzoyl substituent, exhibits promising potential in the development of novel therapeutic agents. Its molecular structure combines a 3-methyl-3,4-dihydro-2(1H)-quinoxalinone scaffold with a 2,6-difluorobenzoyl group, making it a subject of interest for researchers exploring small molecule inhibitors and enzyme modulators.

In recent years, the demand for fluorinated compounds like 4-(2,6-Difluorobenzoyl)-3-methyl-3,4-dihydro-2(1H)-quinoxalinone has surged due to their enhanced metabolic stability and bioavailability. Fluorine atoms, as seen in the difluorobenzoyl moiety, are known to improve the pharmacokinetic properties of drug candidates. This aligns with the current trend in drug discovery, where researchers prioritize fluorine-containing molecules for their ability to penetrate cell membranes and resist enzymatic degradation. The compound's CAS No. 317833-49-1 serves as a critical identifier in databases such as PubChem and Reaxys, facilitating its study in high-throughput screening and structure-activity relationship (SAR) analyses.

The quinoxalinone framework of this compound is particularly noteworthy, as it is a privileged structure in medicinal chemistry. Privileged structures are molecular scaffolds capable of binding to multiple biological targets, making them invaluable in the design of multi-target drugs. The incorporation of a 3-methyl group and a dihydro-2(1H)-quinoxalinone ring further enhances the compound's versatility, enabling interactions with various enzymes and receptors. This has led to its exploration in areas such as neurodegenerative disease research and anti-inflammatory drug development, where modulating multiple pathways is often necessary.

From a synthetic chemistry perspective, 4-(2,6-Difluorobenzoyl)-3-methyl-3,4-dihydro-2(1H)-quinoxalinone presents an interesting challenge due to its complex structure. The difluorobenzoyl group requires precise functionalization, while the quinoxalinone ring demands careful control of oxidation states. Researchers have developed innovative synthetic routes to access this compound, often employing palladium-catalyzed cross-coupling or microwave-assisted synthesis to improve yields and purity. These advancements are crucial for scaling up production and ensuring reproducibility in preclinical studies.

The compound's potential applications extend beyond traditional small-molecule therapeutics. With the rise of targeted drug delivery and precision medicine, 4-(2,6-Difluorobenzoyl)-3-methyl-3,4-dihydro-2(1H)-quinoxalinone is being investigated as a candidate for bioconjugation with antibodies or nanoparticles. Such strategies aim to enhance the specificity of drug action while minimizing off-target effects. Additionally, its fluorescence properties, attributed to the quinoxalinone core, make it a potential candidate for bioimaging applications, where it could serve as a dual-purpose therapeutic and diagnostic agent.

In the context of green chemistry, the synthesis and use of 4-(2,6-Difluorobenzoyl)-3-methyl-3,4-dihydro-2(1H)-quinoxalinone are being reevaluated to align with sustainable practices. Researchers are exploring solvent-free reactions and catalytic methods to reduce the environmental impact of its production. This reflects a broader shift in the pharmaceutical industry toward eco-friendly synthesis, driven by regulatory pressures and consumer demand for sustainable products.

As the scientific community continues to uncover the full potential of 4-(2,6-Difluorobenzoyl)-3-methyl-3,4-dihydro-2(1H)-quinoxalinone, its role in addressing unmet medical needs becomes increasingly apparent. Whether as a lead compound in drug discovery or a tool for chemical biology research, this molecule exemplifies the intersection of innovation and practicality in modern science. Its CAS No. 317833-49-1 will undoubtedly remain a key reference point for future studies, cementing its place in the annals of medicinal chemistry.